1-O-HEXADECYL-2-O-METHYL-SN-GLYCERYL-3-PHOSPHORYLCHOLINE
1-O-HEXADECYL-2-O-METHYL-SN-GLYCERYL-3-PHOSPHORYLCHOLINE
PC(O-16:0/O-1:0) is an ether lipid and a glycerophosphocholine.
Brand Name:
Vulcanchem
CAS No.:
78858-44-3
VCID:
VC21229389
InChI:
InChI=1S/C25H54NO6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-30-23-25(29-5)24-32-33(27,28)31-22-20-26(2,3)4/h25H,6-24H2,1-5H3/t25-/m1/s1
SMILES:
CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC
Molecular Formula:
C25H54NO6P
Molecular Weight:
495.7 g/mol
1-O-HEXADECYL-2-O-METHYL-SN-GLYCERYL-3-PHOSPHORYLCHOLINE
CAS No.: 78858-44-3
Cat. No.: VC21229389
Molecular Formula: C25H54NO6P
Molecular Weight: 495.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | PC(O-16:0/O-1:0) is an ether lipid and a glycerophosphocholine. |
|---|---|
| CAS No. | 78858-44-3 |
| Molecular Formula | C25H54NO6P |
| Molecular Weight | 495.7 g/mol |
| IUPAC Name | [(2R)-3-hexadecoxy-2-methoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C25H54NO6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-30-23-25(29-5)24-32-33(27,28)31-22-20-26(2,3)4/h25H,6-24H2,1-5H3/t25-/m1/s1 |
| Standard InChI Key | RZNRKXGAJMGLIM-RUZDIDTESA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC |
| SMILES | CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC |
| Canonical SMILES | CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC |
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